Cas no 2224268-08-8 (4-[2-(4-Methoxyphenyl)azepane-1-carbonyl]pyridine-2-carbonitrile)

4-[2-(4-Methoxyphenyl)azepane-1-carbonyl]pyridine-2-carbonitrile is a specialized organic compound featuring a unique azepane scaffold coupled with a pyridine-carbonitrile moiety. Its structural complexity, including the 4-methoxyphenyl substitution, suggests potential utility in medicinal chemistry as a building block for drug discovery or as an intermediate in synthetic pathways. The presence of both carbonyl and nitrile functional groups enhances its reactivity, enabling diverse derivatization opportunities. This compound may exhibit favorable physicochemical properties, such as improved solubility or binding affinity, making it valuable for research in kinase inhibition or CNS-targeted therapeutics. Its well-defined structure ensures consistency in synthetic applications, supporting rigorous pharmacological or material science investigations.
4-[2-(4-Methoxyphenyl)azepane-1-carbonyl]pyridine-2-carbonitrile structure
2224268-08-8 structure
Product Name:4-[2-(4-Methoxyphenyl)azepane-1-carbonyl]pyridine-2-carbonitrile
CAS No:2224268-08-8
MF:C20H21N3O2
MW:335.399644613266
CID:5411186
PubChem ID:132381848
Update Time:2025-10-17

4-[2-(4-Methoxyphenyl)azepane-1-carbonyl]pyridine-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

    • EN300-26600386
    • 4-[2-(4-Methoxyphenyl)azepane-1-carbonyl]pyridine-2-carbonitrile
    • Z1948987612
    • AKOS033686165
    • 2224268-08-8
    • Inchi: 1S/C20H21N3O2/c1-25-18-8-6-15(7-9-18)19-5-3-2-4-12-23(19)20(24)16-10-11-22-17(13-16)14-21/h6-11,13,19H,2-5,12H2,1H3
    • InChI Key: AXKLFMKVRQJPCC-UHFFFAOYSA-N
    • SMILES: O=C(C1C=CN=C(C#N)C=1)N1CCCCCC1C1C=CC(=CC=1)OC

Computed Properties

  • Exact Mass: 335.16337692g/mol
  • Monoisotopic Mass: 335.16337692g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 3
  • Complexity: 492
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 66.2Ų

4-[2-(4-Methoxyphenyl)azepane-1-carbonyl]pyridine-2-carbonitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-26600386-0.05g
4-[2-(4-methoxyphenyl)azepane-1-carbonyl]pyridine-2-carbonitrile
2224268-08-8 95.0%
0.05g
$212.0 2025-03-20
Enamine
EN300-26600386-1.0g
2224268-08-8
1g
$0.0 2023-04-26

Additional information on 4-[2-(4-Methoxyphenyl)azepane-1-carbonyl]pyridine-2-carbonitrile

Comprehensive Overview of 4-[2-(4-Methoxyphenyl)azepane-1-carbonyl]pyridine-2-carbonitrile (CAS No. 2224268-08-8)

The compound 4-[2-(4-Methoxyphenyl)azepane-1-carbonyl]pyridine-2-carbonitrile (CAS No. 2224268-08-8) is a specialized organic molecule that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique azepane and pyridine moieties, is often explored for its potential applications in drug discovery and development. Its molecular structure, which includes a 4-methoxyphenyl group and a carbonitrile functionality, makes it a versatile intermediate for synthesizing more complex bioactive molecules.

In recent years, the demand for novel heterocyclic compounds like 4-[2-(4-Methoxyphenyl)azepane-1-carbonyl]pyridine-2-carbonitrile has surged, driven by the growing interest in targeted therapies and precision medicine. Researchers are particularly intrigued by its potential role in modulating specific biological pathways, which could lead to breakthroughs in treating various diseases. The compound's azepane ring is a notable feature, as this structural motif is frequently found in molecules with CNS (Central Nervous System) activity, making it a subject of interest for neurological and psychiatric drug development.

From a synthetic chemistry perspective, CAS No. 2224268-08-8 presents an interesting challenge due to its intricate structure. The incorporation of both pyridine-2-carbonitrile and azepane groups requires precise control over reaction conditions to achieve high yields and purity. This has led to the development of innovative synthetic routes, which are often discussed in academic and industrial research circles. The compound's stability and solubility properties also make it a candidate for further derivatization, expanding its utility in combinatorial chemistry libraries.

The pharmacological potential of 4-[2-(4-Methoxyphenyl)azepane-1-carbonyl]pyridine-2-carbonitrile is another area of active investigation. Preliminary studies suggest that its structural attributes may contribute to binding affinity with certain enzymes or receptors, though detailed mechanistic studies are still underway. This aligns with the broader trend in pharmaceutical research, where small-molecule inhibitors and modulators are increasingly sought after for their therapeutic potential. The compound's 4-methoxyphenyl group, in particular, is often associated with enhanced pharmacokinetic properties, such as improved metabolic stability and membrane permeability.

In the context of AI-driven drug discovery, compounds like CAS No. 2224268-08-8 are frequently analyzed using computational models to predict their bioactivity and safety profiles. This approach has become a hot topic in the scientific community, as it accelerates the identification of promising candidates while reducing experimental costs. The integration of machine learning and cheminformatics tools has further enhanced the ability to explore the structure-activity relationships (SAR) of such molecules, making them valuable assets in modern drug development pipelines.

Another notable aspect of 4-[2-(4-Methoxyphenyl)azepane-1-carbonyl]pyridine-2-carbonitrile is its potential application in catalysis and material science. The pyridine and carbonitrile functionalities can serve as ligands in transition metal complexes, which are widely used in homogeneous catalysis. This versatility underscores the compound's relevance beyond pharmaceuticals, extending into industrial chemistry and advanced materials research.

As the scientific community continues to explore the properties and applications of CAS No. 2224268-08-8, it is essential to maintain a focus on sustainable and scalable synthesis methods. Green chemistry principles, such as the use of eco-friendly solvents and catalytic processes, are increasingly being applied to the production of such compounds. This aligns with global efforts to reduce the environmental impact of chemical manufacturing while maintaining high standards of efficiency and purity.

In summary, 4-[2-(4-Methoxyphenyl)azepane-1-carbonyl]pyridine-2-carbonitrile (CAS No. 2224268-08-8) represents a fascinating example of modern chemical innovation. Its multifaceted applications in drug discovery, catalysis, and material science highlight its importance in both academic and industrial settings. With ongoing advancements in synthetic methodologies and computational modeling, this compound is poised to play a pivotal role in the development of next-generation therapeutics and functional materials.

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